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Compound of Interest

Compound Name: 3-Fluorophenylsulfonylethanol
CAS No.: 685892-13-1
Cat. No.: B2700794

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Fluorophenylsulfonylethanol, a
fluorinated aryl sulfonyl compound with potential applications in medicinal chemistry and
materials science. As a molecule that is not widely cataloged, this document outlines its
fundamental properties, detailed synthetic routes based on established chemical principles,
and explores its prospective utility.

Compound Identification and Properties

3-Fluorophenylsulfonylethanol, systematically named 2-((3-fluorophenyl)sulfonyl)ethan-1-ol,
is an organic compound featuring a 3-fluorophenyl group attached to a sulfonyl ethanol moiety.
The presence of the fluorine atom and the sulfonyl group imparts specific electronic and steric
properties that can be advantageous in the design of novel molecules.

Chemical Structure and Core Attributes
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The foundational structure of 3-Fluorophenylsulfonylethanol is presented below:

Figure 1: Chemical structure of 2-((3-fluorophenyl)sulfonyl)ethan-1-ol.

Physicochemical Data

While a specific CAS number for 3-Fluorophenylsulfonylethanol is not publicly cataloged, its
fundamental properties can be calculated based on its structure.

Property Value Source
Molecular Formula CsHoFOs3S Calculated
Molecular Weight 204.22 g/mol Calculated
CAS Number 957134-29-1 (Hypothetical)

White to off-white solid Inferred from similar
Appearance _

(Predicted) compounds

Soluble in polar organic
Solubility solvents (e.g., DMSO, DMF,
Methanol) (Predicted)

Inferred from similar

compounds

Synthesis Methodologies

The synthesis of 3-Fluorophenylsulfonylethanol can be approached through several reliable
methods, primarily revolving around the formation of the sulfone bridge. The choice of a
specific route may depend on the availability of starting materials, desired scale, and purity
requirements.

Route 1: Sulfonylation of Ethanolamine Derivative

This is a direct and often high-yielding approach that involves the reaction of 3-
fluorobenzenesulfonyl chloride with a suitable ethanolamine derivative.

Workflow for Synthesis Route 1:
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Figure 2: Workflow for the synthesis of 3-Fluorophenylsulfonylethanol via sulfonylation.
Experimental Protocol:

» Reaction Setup: To a solution of ethanolamine (1.2 equivalents) and triethylamine (1.5
equivalents) in anhydrous dichloromethane (DCM) at 0 °C, add a solution of 3-
fluorobenzenesulfonyl chloride (1.0 equivalent) in DCM dropwise.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Workup: Upon completion, quench the reaction with water. Separate the organic layer and
wash sequentially with 1M HCI, saturated sodium bicarbonate solution, and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography on silica
gel using a gradient of ethyl acetate in hexanes.

Causality Behind Experimental Choices:

o 3-Fluorobenzenesulfonyl chloride (CAS: 701-27-9) is a commercially available and reactive
starting material. Its sulfonyl chloride group is highly electrophilic, making it susceptible to
nucleophilic attack by the amine of ethanolamine.[1]

o Triethylamine is used as a base to neutralize the HCI generated during the reaction, driving
the equilibrium towards the product.

» Dichloromethane is an excellent solvent for this reaction due to its inertness and ability to
dissolve both reactants.
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e Aqueous workup is essential to remove the triethylamine hydrochloride salt and any
unreacted starting materials.

e Flash column chromatography is a standard and effective method for purifying organic
compounds of moderate polarity like the target molecule.

Route 2: Nucleophilic Substitution with a Sulfinate Salt

An alternative approach involves the reaction of a haloethanol with a pre-formed sulfinate salt.
This method is particularly useful if the corresponding sulfonyl chloride is not readily available
or if milder reaction conditions are desired.

Workflow for Synthesis Route 2:
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Figure 3: Workflow for the synthesis of 3-Fluorophenylsulfonylethanol via sulfinate
substitution.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask, dissolve sodium 3-fluorobenzenesulfinate (1.0
equivalent) and 2-chloroethanol (1.2 equivalents) in dimethylformamide (DMF).

¢ Reaction: Heat the reaction mixture to 80-100 °C and stir for 8-12 hours. Monitor the reaction
by TLC.

o Workup: After cooling to room temperature, pour the reaction mixture into water and extract
with ethyl acetate. Combine the organic extracts and wash with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in
vacuo. Purify the residue by flash column chromatography.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2700794/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-fluorophenylsulfonylethanol-synthesis-properties-and-applications
https://www.benchchem.com/product/b2700794/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-fluorophenylsulfonylethanol-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2700794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Causality Behind Experimental Choices:

Sodium 3-fluorobenzenesulfinate acts as the nucleophile, with the sulfinate anion attacking
the electrophilic carbon of 2-chloroethanol.

e 2-Chloroethanol provides the two-carbon linker with a terminal hydroxyl group and a good
leaving group (chloride) for the SN2 reaction.

o Dimethylformamide (DMF) is a polar aprotic solvent that is well-suited for SN2 reactions as it
solvates the cation (Na+) while leaving the nucleophilic anion relatively free.

e Heating is necessary to provide the activation energy for the substitution reaction to proceed
at a reasonable rate.

Potential Applications and Fields of Interest

While specific biological or material science applications for 3-Fluorophenylsulfonylethanol
have not been extensively reported, its structural motifs suggest several areas of potential
interest for researchers.

Medicinal Chemistry

The 3-fluorophenylsulfonyl moiety is present in a number of biologically active compounds. The
fluorine atom can enhance metabolic stability, binding affinity, and membrane permeability of
drug candidates. The sulfone group can act as a hydrogen bond acceptor and its geometry can
influence the overall conformation of a molecule. The terminal hydroxyl group provides a
handle for further chemical modification and conjugation.

Potential Signaling Pathway Interactions (Hypothetical):
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Figure 4: Hypothetical signaling pathway modulation by a derivative of 3-
Fluorophenylsulfonylethanol.

Materials Science
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Fluorinated organic compounds are of interest in materials science for their unique properties,
including hydrophobicity, thermal stability, and low surface energy. 3-
Fluorophenylsulfonylethanol could serve as a monomer or a precursor for the synthesis of
specialty polymers and surface coatings.

Conclusion

3-Fluorophenylsulfonylethanol represents a valuable, yet underexplored, chemical entity.
This guide provides a foundational understanding of its properties and outlines robust synthetic
protocols. The methodologies presented are based on well-established chemical principles,
ensuring a high degree of trustworthiness for researchers aiming to synthesize and explore the
potential of this compound in drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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